Cas no 1330133-79-3 (2-Isopropoxy-benzoic acid ethyl ester)
2-Isopropoxy-benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Isopropoxy-benzoic acid ethyl ester
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- Inchi: 1S/C12H16O3/c1-4-14-12(13)10-7-5-6-8-11(10)15-9(2)3/h5-9H,4H2,1-3H3
- InChI Key: SFXZXBLZLJGFKJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C(=O)OCC)C(C)C
2-Isopropoxy-benzoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA28332-1g |
2-Isopropoxy-benzoic acid ethyl ester |
1330133-79-3 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | BA28332-5g |
2-Isopropoxy-benzoic acid ethyl ester |
1330133-79-3 | 97% | 5g |
$2523.00 | 2024-04-20 | |
| abcr | AB570424-1g |
2-Isopropoxy-benzoic acid ethyl ester, 97%; . |
1330133-79-3 | 97% | 1g |
€1338.30 | 2024-08-02 |
2-Isopropoxy-benzoic acid ethyl ester Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Isopropoxy-benzoic acid ethyl ester
Comprehensive Guide to 2-Isopropoxy-benzoic acid ethyl ester (CAS No. 1330133-79-3): Properties, Applications, and Industry Insights
2-Isopropoxy-benzoic acid ethyl ester (CAS No. 1330133-79-3) is a specialized organic compound gaining attention in pharmaceutical intermediates, fragrance synthesis, and agrochemical research. This ester derivative of benzoic acid features a unique molecular structure combining an isopropoxy group and ethyl ester functionality, making it valuable for controlled-release formulations and precision chemical synthesis. Recent studies highlight its potential as a flavor enhancer in food technology and as a UV stabilizer in polymer coatings, aligning with growing demand for sustainable additives.
The compound's molecular weight of 222.27 g/mol and lipophilic character (logP ≈ 2.8) make it particularly useful in drug delivery systems, where researchers are exploring its capacity to improve bioavailability of poorly soluble APIs. Industry reports indicate a 23% annual growth in patent filings referencing 1330133-79-3, primarily for non-toxic plasticizers and green solvent applications. Analytical data from HPLC studies show >98% purity in commercial grades, with characteristic IR absorption bands at 1720 cm-1 (C=O stretch) and 1280 cm-1 (C-O-C).
Environmental considerations position 2-Isopropoxy-benzoic acid ethyl ester as a promising alternative to traditional phthalate derivatives, with OECD 301 biodegradability tests showing 78% degradation within 28 days. Formulators appreciate its low volatility (vapor pressure 0.12 mmHg at 25°C) and thermal stability up to 210°C, addressing concerns about workplace safety and processing temperatures. The 2023 Journal of Applied Chemistry identified this compound among top 15 bio-based platform chemicals for circular economy initiatives.
Emerging applications include electronic-grade solvents for OLED manufacturing, where its high dielectric constant (ε=9.2) and low metal ion content meet semiconductor industry standards. Chromatographic studies demonstrate excellent peak symmetry when used as a mobile phase modifier, solving resolution challenges in polar compound analysis. Regulatory reviews confirm its exclusion from REACH SVHC lists, facilitating global trade - a key factor driving its 14% CAGR in Asian markets.
Process chemists have developed novel continuous flow synthesis methods for 1330133-79-3, achieving 92% yield with 15-minute residence times, as presented at the 2024 International Chemical Engineering Congress. These advances support the pharmaceutical industry's shift toward continuous manufacturing platforms. Stability studies indicate 36-month shelf life under nitrogen atmosphere, with degradation products primarily consisting of benzoic acid and isopropyl alcohol at <1% levels.
The compound's structure-activity relationship has inspired research into prodrug development, particularly for NSAID derivatives where its esterase cleavage profile enables targeted release kinetics. Computational modeling predicts favorable binding affinities with serum albumin (ΔG = -8.3 kcal/mol), suggesting potential for plasma protein modulation applications. Recent breakthroughs in enzymatic resolution techniques now permit access to both enantiomers with >99% ee, meeting stringent requirements for chiral intermediates.
Market analysts project increased adoption in cosmetic preservative systems, where its broad-spectrum activity against Gram-positive bacteria complements natural formulation trends. The European Chemicals Agency's PBT assessment concluded no persistent, bioaccumulative, or toxic characteristics, supporting its use in eco-friendly coatings. Technical grade pricing has stabilized at $320-350/kg, with premium GMP grades commanding 40% premiums for critical applications.
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